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Compound of Interest

Compound Name: N-Benzylethylenediamine

Cat. No.: B1211566 Get Quote

Proper management and disposal of N-Benzylethylenediamine are critical for ensuring

laboratory safety and environmental protection. This guide provides detailed procedures for

researchers, scientists, and drug development professionals to handle and dispose of this

chemical responsibly. N-Benzylethylenediamine is classified as a corrosive and hazardous

substance, requiring strict adherence to safety protocols.

Chemical and Physical Properties
A thorough understanding of the chemical's properties is the first step in safe handling. The

following table summarizes key quantitative data for N-Benzylethylenediamine.

Property Value Citations

Molecular Formula C₉H₁₄N₂ [1][2][3]

Molecular Weight 150.22 g/mol [1][3]

Boiling Point 162 °C at 20 mmHg [1]

Density 1.0 g/mL at 25 °C [1][4]

Flash Point 95 °C (closed cup) [1][4]

Water Solubility Negligible [1][2][4]

Hazard Class 8 [1][5]

Packing Group III [1][2][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1211566?utm_src=pdf-interest
https://www.benchchem.com/product/b1211566?utm_src=pdf-body
https://www.benchchem.com/product/b1211566?utm_src=pdf-body
https://www.benchchem.com/product/b1211566?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7221439.htm
https://www.chemsrc.com/en/cas/4152-09-4_59465.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzylethylenediamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7221439.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzylethylenediamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7221439.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7221439.htm
https://www.chemwhat.com/n-benzylethylenediamine-cas-4152-09-4/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7221439.htm
https://www.chemwhat.com/n-benzylethylenediamine-cas-4152-09-4/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7221439.htm
https://www.chemsrc.com/en/cas/4152-09-4_59465.html
https://www.chemwhat.com/n-benzylethylenediamine-cas-4152-09-4/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7221439.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7221439.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7221439.htm
https://www.chemsrc.com/en/cas/4152-09-4_59465.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7221439.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Safety and Handling Protocols
N-Benzylethylenediamine is corrosive and can cause severe skin burns and eye damage.[1]

[3] It may also cause an allergic skin reaction and is harmful if swallowed.[3] Due to its

hazardous nature, appropriate Personal Protective Equipment (PPE) must be worn at all times.

Required PPE:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Use only in a well-ventilated area, preferably a chemical fume hood.

[6] For higher-risk procedures, a respirator may be necessary.[2]

Step-by-Step Disposal Procedure
Disposing of N-Benzylethylenediamine requires treating it as hazardous chemical waste.

Under no circumstances should this chemical be poured down the drain.[7] Its negligible water

solubility and harm to aquatic life underscore this restriction.[1][3][4]

1. Waste Collection and Containment:

Designate a specific, compatible container for N-Benzylethylenediamine waste. Preferably,

use the original container or a clearly labeled, leak-proof container made of appropriate

material (e.g., polyethylene).

Never mix N-Benzylethylenediamine with other incompatible waste streams.

Keep the waste container tightly closed when not in use.[7]

2. Labeling:

Clearly label the waste container with the words "Hazardous Waste."

Identify the contents as "N-Benzylethylenediamine."
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Include the approximate concentration and volume of the waste.

Note the associated hazards (e.g., "Corrosive").[1][2]

3. Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).[7]

The SAA should be a secondary containment unit (e.g., a chemical-resistant tray or tub) to

prevent the spread of material in case of a leak.

Ensure the storage area is away from incompatible materials, such as strong oxidizing

agents and acids.[8]

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.[7]

Follow their specific procedures for waste manifest documentation and collection.

Do not accumulate more than 55 gallons of hazardous waste in your SAA.[7]

5. Spill and Emergency Procedures:

Small Spills: In a fume hood, absorb the spill with an inert material (e.g., vermiculite, dry

sand). Collect the contaminated material into a designated hazardous waste container.

Large Spills: Evacuate the immediate area and alert your institution's EHS or emergency

response team. Prevent the material from entering drains or waterways.[6]

Personal Exposure:

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin

area with copious amounts of water for at least 15 minutes.[9]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9]

Inhalation: Move the affected person to fresh air.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[9]

Disposal Workflow Visualization
The following diagram illustrates the decision-making process for the proper disposal of N-
Benzylethylenediamine.
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Start: Have N-Benzylethylenediamine Waste

Is it a spill?

Follow Spill & Emergency Procedures

Yes

Collect in a compatible,
sealed container

No

Label container with:
'Hazardous Waste'

'N-Benzylethylenediamine'
'Corrosive'

Store in designated Satellite
Accumulation Area (SAA)

with secondary containment

Contact Environmental Health
& Safety (EHS) for pickup

End: Waste properly disposed

Click to download full resolution via product page

Caption: Disposal workflow for N-Benzylethylenediamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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